4-Methyltetrahydrofuran-3-one
Overview
Description
4-Methyltetrahydrofuran-3-one, also known as 2-Methyltetrahydrofuran-3-one, has a bread, buttery topnote . It has a molecular weight of 86.1323 .
Synthesis Analysis
2-Methyltetrahydrofuran (MeTHF) is a solvent produced from renewable raw materials by the hydrogenation of products obtained from carbohydrate fractions of hemicellulose from various feedstocks . The synthesis of MeTHF from levulinic acid consists of consecutive catalyzed hydrogenations and dehydrogenations .Molecular Structure Analysis
The 4-Methyltetrahydrofuran-3-one molecule consists of 8 Hydrogen atom(s), 5 Carbon atom(s), and 2 Oxygen atom(s) - a total of 15 atom(s) .Chemical Reactions Analysis
4-Methyltetrahydrofuran-3-one contains a total of 15 bond(s). There are 7 non-H bond(s), 1 multiple bond(s), 1 double bond(s), 1 five-membered ring(s), 1 ketone(s) (aliphatic), and 1 ether(s) (aliphatic) .Scientific Research Applications
- Application : 4-Methyltetrahydrofuran-3-one has been investigated as a quorum sensing inhibitor in Hafnia alvei . Its effect on bacterial growth and biofilm formation is of interest for potential therapeutic applications.
- Application : 4-Methyltetrahydrofuran-3-one contributes to the formulation of flavors and fragrances due to its pleasant aroma and taste . It enhances the sensory experience in food, beverages, and perfumes.
- Application : 4-Methyltetrahydrofuran-3-one serves as a solvent in organic synthesis. Its biodegradability, environmental footprint, and ease of recycling make it an attractive choice . Researchers use it for reactions involving sensitive functional groups.
- Application : Isoprene oxidation leads to the formation of SOA, and 4-Methyltetrahydrofuran-3-one is a product of this process . Understanding its role in aerosol formation contributes to atmospheric modeling and pollution control.
Quorum Sensing Inhibition
Flavors and Fragrances
Solvent in Organic Synthesis
Secondary Organic Aerosol Formation
Safety And Hazards
Future Directions
The hydrogenation of furfural, a reaction that can lead to 2-Methyltetrahydrofuran, is one of the most versatile reactions to upgrade furanic components to biofuels . This reaction can lead to plenty of downstream products, such as (tetrahydro)furfuryl alcohol, 2-methyl (tetrahydro)furan, lactones, levulinates, cyclopentanone, or diols, etc . This suggests potential future directions for the use of 4-Methyltetrahydrofuran-3-one in the production of biofuels and other products.
properties
IUPAC Name |
4-methyloxolan-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O2/c1-4-2-7-3-5(4)6/h4H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGMAHWLGPQOVSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCC1=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
100.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyloxolan-3-one | |
CAS RN |
89364-27-2 |
Source
|
| Record name | 4-methyloxolan-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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